Cas no 71398-49-7 (1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine hydrochloride)

• Product Name: 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine hydrochloride
• CAS No: 71398-49-7
• CID: 4657650
• Update Time: 2025-07-22

1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine hydrochloride

Professional Introduction to 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine hydrochloride (CAS No. 71398-49-7)

1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine hydrochloride, with the CAS number 71398-49-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The presence of a pyrrolidine-1-sulfonyl moiety in its molecular structure suggests a high degree of versatility, which makes it a valuable candidate for further investigation in various biochemical pathways.

The chemical structure of 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine hydrochloride consists of a phenyl ring substituted with a pyrrolidine-1-sulfonyl group, which is further connected to a methanamine moiety. This arrangement not only contributes to the compound's solubility and stability but also opens up possibilities for interactions with biological targets. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for pharmaceutical formulations and in vitro studies.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological processes through targeted interactions. The pyrrolidine-1-sulfonyl group is known for its ability to engage with various enzymes and receptors, making it a crucial component in designing molecules with therapeutic potential. Research has shown that this moiety can influence the binding affinity and selectivity of compounds, which is essential for developing drugs with minimal side effects.

The pharmacological properties of 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine hydrochloride have been explored in several preclinical studies. These studies have highlighted its potential as an intermediate in the synthesis of more complex molecules with therapeutic applications. For instance, derivatives of this compound have been investigated for their roles in inhibiting certain enzymes involved in inflammatory responses and neurodegenerative diseases. The ability of the pyrrolidine-1-sulfonyl group to interact with specific binding sites on these enzymes suggests that this compound could be a valuable tool in developing new treatments.

The synthesis of 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrrolidine-1-sulfonyl group into the phenyl ring is a critical step that determines the overall efficacy of the compound. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

In addition to its pharmacological potential, 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine hydrochloride has been studied for its role in biochemical pathways related to cancer and autoimmune diseases. The unique interactions between this compound and biological targets have led to the discovery of new therapeutic strategies. For example, research has indicated that derivatives of this molecule can modulate signaling pathways involved in cell proliferation and differentiation, which are key factors in disease progression.

The future prospects of 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine hydrochloride are promising, with ongoing studies focusing on optimizing its pharmacokinetic properties and exploring new applications. The development of innovative drug delivery systems could further enhance its therapeutic potential by improving bioavailability and reducing adverse effects. Collaborative efforts between academia and industry are essential to translate these findings into clinical trials and eventually bring new treatments to patients suffering from various diseases.

In conclusion, 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine hydrochloride (CAS No. 71398-49-7) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and interactions with biological targets make it a valuable candidate for further investigation. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in the advancement of modern medicine.